2-methyl-3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

• IUPAC Name: 2-methyl-3-[4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]quinoxaline
• InChI: InChI=1S/C21H22N8/c1-15-21(26-18-7-4-3-6-17(18)23-15)28-12-10-27(11-13-28)19-14-20(25-16(2)24-19)29-9-5-8-22-29/h3-9,14H,10-13H2,1-2H3
• InChI Key: ODIXHCRYOCEOPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1N3CCN(CC3)C4=NC(=NC(=C4)N5C=CC=N5)C
• Molecular Formula: C21H22N8
• Molecular Weight: 386.5 g/mol

Description

The compound “2-methyl-3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring, a pyrimidine ring, a piperazine ring, and a quinoxaline ring. These types of compounds are often studied for their potential pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

This compound, like other organic compounds, would be expected to undergo a variety of chemical reactions. The exact reactions would depend on the conditions and the presence of other reactants.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Antibacterial and Antimycobacterial Properties

Imidazole derivatives, including 2-methyl-3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline, exhibit promising antibacterial and antimycobacterial activities. . These findings suggest potential applications in combating infectious diseases.

Neuroprotective Potential

Molecular modeling studies have indicated that certain pyrazoline derivatives, including those containing imidazole moieties, selectively inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). .

Antiviral Activity

Imidazole-based compounds have demonstrated antiviral properties. While specific studies on our compound are scarce, the broader class of 1,3-diazole derivatives includes antiviral agents. .

Antileishmanial and Antimalarial Effects

Hydrazine-coupled pyrazoles, such as our compound, have shown potent antileishmanial and antimalarial activities. . These findings highlight its potential in treating parasitic diseases.

Anti-Inflammatory and Antipyretic Properties

Although direct studies on our compound are limited, imidazole derivatives often exhibit anti-inflammatory and antipyretic effects. .

Anticancer Potential

While not extensively explored for our specific compound, 1,3-diazole derivatives have been investigated for their anticancer activities. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact properties. Like all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in pharmaceuticals or materials science. This could involve more detailed studies of its properties, synthesis methods, and possible applications.